Alfentanil HCl hydrate Alfentanil HCl hydrate Alfenta is a DEA Schedule II controlled substance. Substances in the DEA Schedule II have a high potential for abuse which may lead to severe psychological or physical dependence.
Alfentanil Hydrochloride is the hydrochloride salt of alfentanil, a synthetic short-acting opioid with analgesic and local anesthesia enhancing activity. Alfentanil primarily binds to mu-opioid receptor, a G-protein-coupled receptor, thereby mimicking the actions of morphine, the prototypical mu receptor agonist. This agent induces anti-nociception responses mediated through inhibiting the release of various neurotransmitters such as substance P, GABA, dopamine, acetylcholine and noradrenaline; in addition, the release of vasopressin, somatostatin, insulin and glucagon are also inhibited.
A short-acting opioid anesthetic and analgesic derivative of FENTANYL. It produces an early peak analgesic effect and fast recovery of consciousness. Alfentanil is effective as an anesthetic during surgery, for supplementation of analgesia during surgical procedures, and as an analgesic for critically ill patients.
Brand Name: Vulcanchem
CAS No.: 70879-28-6
VCID: VC0517946
InChI: InChI=1S/C21H32N6O3.ClH.H2O/c1-4-19(28)27(18-9-7-6-8-10-18)21(17-30-3)11-13-24(14-12-21)15-16-26-20(29)25(5-2)22-23-26;;/h6-10H,4-5,11-17H2,1-3H3;1H;1H2
SMILES: CCC(=O)N(C1=CC=CC=C1)C2(CCN(CC2)CCN3C(=O)N(N=N3)CC)COC.O.Cl
Molecular Formula: C21H35ClN6O4
Molecular Weight: 471 g/mol

Alfentanil HCl hydrate

CAS No.: 70879-28-6

Inhibitors

VCID: VC0517946

Molecular Formula: C21H35ClN6O4

Molecular Weight: 471 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Alfentanil HCl hydrate - 70879-28-6

CAS No. 70879-28-6
Product Name Alfentanil HCl hydrate
Molecular Formula C21H35ClN6O4
Molecular Weight 471 g/mol
IUPAC Name N-[1-[2-(4-ethyl-5-oxotetrazol-1-yl)ethyl]-4-(methoxymethyl)piperidin-4-yl]-N-phenylpropanamide;hydrate;hydrochloride
Standard InChI InChI=1S/C21H32N6O3.ClH.H2O/c1-4-19(28)27(18-9-7-6-8-10-18)21(17-30-3)11-13-24(14-12-21)15-16-26-20(29)25(5-2)22-23-26;;/h6-10H,4-5,11-17H2,1-3H3;1H;1H2
Standard InChIKey YYESXRRYBUERKF-UHFFFAOYSA-N
SMILES CCC(=O)N(C1=CC=CC=C1)C2(CCN(CC2)CCN3C(=O)N(N=N3)CC)COC.O.Cl
Canonical SMILES CCC(=O)N(C1=CC=CC=C1)C2(CCN(CC2)CCN3C(=O)N(N=N3)CC)COC.O.Cl
Appearance Solid powder
Description Alfenta is a DEA Schedule II controlled substance. Substances in the DEA Schedule II have a high potential for abuse which may lead to severe psychological or physical dependence.
Alfentanil Hydrochloride is the hydrochloride salt of alfentanil, a synthetic short-acting opioid with analgesic and local anesthesia enhancing activity. Alfentanil primarily binds to mu-opioid receptor, a G-protein-coupled receptor, thereby mimicking the actions of morphine, the prototypical mu receptor agonist. This agent induces anti-nociception responses mediated through inhibiting the release of various neurotransmitters such as substance P, GABA, dopamine, acetylcholine and noradrenaline; in addition, the release of vasopressin, somatostatin, insulin and glucagon are also inhibited.
A short-acting opioid anesthetic and analgesic derivative of FENTANYL. It produces an early peak analgesic effect and fast recovery of consciousness. Alfentanil is effective as an anesthetic during surgery, for supplementation of analgesia during surgical procedures, and as an analgesic for critically ill patients.
Purity >98% (or refer to the Certificate of Analysis)
Related CAS 71195-58-9 (Parent)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Alfenta
Alfentanil
Alfentanil Hydrochloride
Alfentanyl
Fanaxal
Limifen
R 39209
R-39209
R39209
Rapifen
Reference 1: Jaime C, Virgili A, Portillo S, Caparrós A, Burusco KK. Configuration and conformation of alfentanil hydrochloride. Conformational study by NMR and theoretical calculations. Magn Reson Chem. 2014 Aug;52(8):440-7. doi: 10.1002/mrc.4085. Epub 2014 Jun 3. PubMed PMID: 24889875.
2: Wu Y, Jia N, Zhao C, Li Y, Shi XP, Li YW, Wang C, Li RL, Wang JW, Wen AD. Synergistic antinociception of propofol-alfentanil combination in mice. Pharmacol Biochem Behav. 2014 Jan;116:25-9. doi: 10.1016/j.pbb.2013.10.005. Epub 2013 Oct 12. PubMed PMID: 24125782.
3: Pypendop BH, Brosnan RJ, Majewski-Tiedeken CR, Stanley SD, Ilkiw JE. Pharmacokinetics of fentanyl, alfentanil, and sufentanil in isoflurane-anesthetized cats. J Vet Pharmacol Ther. 2014 Feb;37(1):13-7. doi: 10.1111/jvp.12047. Epub 2013 Mar 21. PubMed PMID: 23895731.
4: Abou-Arab MH, Feiner JR, Spigset O, Heier T. Alfentanil during rapid sequence induction with thiopental 4 mg/kg and rocuronium 0.6 mg/kg: tracheal intubation conditions. Acta Anaesthesiol Scand. 2015 Nov;59(10):1278-86. doi: 10.1111/aas.12584. Epub 2015 Jul 14. PubMed PMID: 26176994.
5: Tompkins DA, Smith MT, Bigelow GE, Moaddel R, Venkata SL, Strain EC. The effect of repeated intramuscular alfentanil injections on experimental pain and abuse liability indices in healthy males. Clin J Pain. 2014 Jan;30(1):36-45. doi: 10.1097/AJP.0b013e3182851758. PubMed PMID: 23446076; PubMed Central PMCID: PMC3676462.
6: Pérus O, Marsot A, Ramain E, Dahman M, Paci A, Raucoules-Aimé M, Simon N. Performance of alfentanil target-controlled infusion in normal and morbidly obese female patients. Br J Anaesth. 2012 Oct;109(4):551-60. doi: 10.1093/bja/aes211. Epub 2012 Jun 24. PubMed PMID: 22732112.
7: Fakhari AR, Tabani H, Nojavan S. Miniaturized hollow fibre assisted liquid-phase microextraction and gas chromatography for determination of trace concentration of sufentanil and alfentanil in biological samples. Drug Test Anal. 2013 Jul;5(7):589-95. doi: 10.1002/dta.1387. Epub 2012 Jul 12. PubMed PMID: 22786780.
8: Sigmond N, Baechtold M, Schumacher PM, Hartwich V, Schnider TW, Luginbühl M. Pharmacokinetic parameter sets of alfentanil revisited: optimal parameters for use in target controlled infusion and anaesthesia display systems. Br J Anaesth. 2013 Aug;111(2):197-208. doi: 10.1093/bja/aet049. Epub 2013 Mar 19. PubMed PMID: 23512864.
9: Ho WM, Yen CM, Lan CH, Lin CY, Yong SB, Hwang KL, Chou MC. Comparison between the recovery time of alfentanil and fentanyl in balanced propofol sedation for gastrointestinal and colonoscopy: a prospective, randomized study. BMC Gastroenterol. 2012 Nov 21;12:164. doi: 10.1186/1471-230X-12-164. PubMed PMID: 23170921; PubMed Central PMCID: PMC3607964.
10: Lee A, O'Loughlin E, Roberts LJ. A double-blinded randomized evaluation of alfentanil and morphine vs fentanyl: analgesia and sleep trial (DREAMFAST). Br J Anaesth. 2013 Feb;110(2):293-8. doi: 10.1093/bja/aes362. Epub 2012 Oct 16. PubMed PMID: 23075634.
11: Kim T, London A, Kharasch ED. Simultaneous determination of alfentanil and midazolam in human plasma using liquid chromatography and tandem mass spectrometry. J Pharm Biomed Anal. 2011 Jun 1;55(3):487-93. doi: 10.1016/j.jpba.2011.01.040. Epub 2011 Mar 5. PubMed PMID: 21382685; PubMed Central PMCID: PMC3089954.
12: Ahlstrand R, Thörn SE, Dahlkvist A, Wattwil M, Magnuson A. Barrier pressure of the oesophagogastric junction during propofol induction with and without alfentanil: a double-blind, randomised, crossover study in volunteers. Eur J Anaesthesiol. 2012 Jan;29(1):28-34. doi: 10.1097/EJA.0b013e328349a036. PubMed PMID: 22146614.
13: Baneyx G, Parrott N, Meille C, Iliadis A, Lavé T. Physiologically based pharmacokinetic modeling of CYP3A4 induction by rifampicin in human: influence of time between substrate and inducer administration. Eur J Pharm Sci. 2014 Jun 2;56:1-15. doi: 10.1016/j.ejps.2014.02.002. Epub 2014 Feb 12. PubMed PMID: 24530864.
14: Montefiori F, Pawson P, Auckburally A, Scott M, Flaherty D. An evaluation of a target-controlled infusion of propofol or propofol-alfentanil admixture for sedation in dogs. J Small Anim Pract. 2016 Apr;57(4):181-7. doi: 10.1111/jsap.12459. PubMed PMID: 27000648.
15: Roozekrans M, van der Schrier R, Okkerse P, Hay J, McLeod JF, Dahan A. Two studies on reversal of opioid-induced respiratory depression by BK-channel blocker GAL021 in human volunteers. Anesthesiology. 2014 Sep;121(3):459-68. doi: 10.1097/ALN.0000000000000367. PubMed PMID: 25222672.
16: Miner JR, Gray R, Delavari P, Patel S, Patel R, Plummer D. Alfentanil for procedural sedation in the emergency department. Ann Emerg Med. 2011 Feb;57(2):117-21. doi: 10.1016/j.annemergmed.2010.08.010. Epub 2010 Oct 13. PubMed PMID: 20947206.
17: Gejervall AL, Lundin K, Stener-Victorin E, Bergh C. Effect of alfentanil dosage during oocyte retrieval on fertilization and embryo quality. Eur J Obstet Gynecol Reprod Biol. 2010 May;150(1):66-71. doi: 10.1016/j.ejogrb.2010.01.007. Epub 2010 Mar 11. PubMed PMID: 20226584.
18: Larijani GE, Goldberg ME. Alfentanil hydrochloride: a new short-acting narcotic analgesic for surgical procedures. Clin Pharm. 1987 Apr;6(4):275-82. Review. PubMed PMID: 2889559.
19: Donnelly AJ, Newman LM, Petryna HM, Ivankovich AD. Refractometric testing of alfentanil hydrochloride, fentanyl citrate, sufentanil citrate, and midazolam hydrochloride. Am J Hosp Pharm. 1993 Feb;50(2):298-300. PubMed PMID: 8480789.
20: Wehrfritz AP, Ihmsen H, Schmidt S, Müller C, Filitz J, Schüttler J, Koppert W. Interaction of physostigmine and alfentanil in a human pain model. Br J Anaesth. 2010 Mar;104(3):359-68. doi: 10.1093/bja/aep372. Epub 2010 Jan 3. PubMed PMID: 20047897.
PubChem Compound 64762
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator